Cas no 855167-99-6 (6,7-Dimethoxy-4-quinolinecarboxaldehyde)

6,7-Dimethoxy-4-quinolinecarboxaldehyde structure
855167-99-6 structure
Product Name:6,7-Dimethoxy-4-quinolinecarboxaldehyde
CAS No:855167-99-6
MF:C12H11NO3
MW:217.220643281937
CID:1080274
PubChem ID:83527081
Update Time:2025-04-20

6,7-Dimethoxy-4-quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dimethoxy-4-quinolinecarboxaldehyde
    • SCHEMBL1496371
    • 6,7-dimethoxyquinoline-4-carbaldehyde
    • 855167-99-6
    • DB-296408
    • Inchi: 1S/C12H11NO3/c1-15-11-5-9-8(7-14)3-4-13-10(9)6-12(11)16-2/h3-7H,1-2H3
    • InChI Key: YBXPQMDSGBEYEU-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C(=C(C=O)C=CN=2)C=1)OC

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.4Ų
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